1-Naphthalenesulfonic acid, 5-(phenylamino)-

• CAS No.: 20096-52-0
• Molecular Formula: C16H13NO3S
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 5-anilinonaphthalene-1-sulfonic acid
• InChI: InChI=1S/C16H13NO3S/c18-21(19,20)16-11-5-8-13-14(16)9-4-10-15(13)17-12-6-2-1-3-7-12/h1-11,17H,(H,18,19,20)
• InChI Key: ZWOUDBQLZBOEMJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC2=CC=CC3=C2C=CC=C3S(=O)(=O)O

Description

1-Naphthalenesulfonic acid, 5-(phenylamino)-, also known as 8-Anilino-1-naphthalenesulfonic acid, is a chemical compound with the molecular formula C16H13NO3S. It belongs to the class of organic compounds known as 1-naphthalene sulfonates, which are organic aromatic compounds that contain a naphthalene moiety carrying a sulfonic acid group at the 1-position.

Molecular Structure Analysis

The molecular structure of 1-Naphthalenesulfonic acid, 5-(phenylamino)- can be represented by the SMILES string OS(=O)(=O)C1=C2C(NC3=CC=CC=C3)=CC=CC2=CC=C1. The InChI Key for this compound is FWEOQOXTVHGIFQ-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

1-Naphthalenesulfonic acid, 5-(phenylamino)- is a dark green to brown to black powder. It has a molecular weight of 299.344. It is soluble in water, 1N NaOH, and methanol.

Safety and Hazards

This chemical is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended when handling this compound.

Future Directions

While specific future directions for the use of 1-Naphthalenesulfonic acid, 5-(phenylamino)- are not mentioned in the search results, it’s clear that this compound continues to be used in various research and laboratory settings. For instance, 1-Naphthalenesulfonic acid was used as a template molecule to prepare a new non-covalent molecularly imprinted polymer for solid-phase extraction of naphthalene sulfonates.